Cas no 1642306-14-6 (Otophylloside T)

• Product Name: Otophylloside T
• CAS No: 1642306-14-6
• Molecular Formula: C₄₈H₇₀O₁₈
• Molecular Weight: 935.1
• CID: 4670304
• PubChem ID: 168013442

Otophylloside T Properties

Names and Identifiers

• Otophylloside T
• Pregn-5-en-20-one, 3-[(O-6-deoxy-3-O-methyl-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-8,14,17-trihydroxy-12-[(4-hydroxybenzoyl)oxy]-, (3β,12β,14β,17α)-
• 1642306-14-6
• AKOS040762545

• InChIKey： HWUSUCZTLAUDEY-UHFFFAOYSA-N
• Inchi： InChI=1S/C48H70O18/c1-23-37(52)41(59-8)38(53)43(62-23)66-40-25(3)61-36(21-32(40)58-7)65-39-24(2)60-35(20-31(39)51)63-30-14-15-44(5)28(19-30)13-16-47(56)33(44)22-34(64-42(54)27-9-11-29(50)12-10-27)45(6)46(55,26(4)49)17-18-48(45,47)57/h9-13,23-25,30-41,43,50-53,55-57H,14-22H2,1-8H3
• SMILES： COC1CC(OC2C(C)OC(CC2O)OC2CCC3(C)C4CC(OC(=O)c5ccc(O)cc5)C5(C)C(O)(CCC5(O)C4(O)CC=C3C2)C(C)=O)OC(C)C1OC1OC(C)C(O)C(OC)C1O |c:48|

Computed Properties

• Exact Mass: 934.45621538g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 12
• Monoisotopic Mass: 934.45621538g/mol
• Heavy Atom Count: 66
• Complexity: 1790
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 259Ų

Experimental Properties

• Boiling Point: 995.9±65.0 °C(Predicted)
• Color/Form: Powder
• pka: 8.13±0.15(Predicted)
• Density: 1.39±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides